Cas no 179333-65-4 (1H-Imidazole-5-methanol,2-(1-naphthalenyl)-)
179333-65-4 structure
Product Name:1H-Imidazole-5-methanol,2-(1-naphthalenyl)-
CAS No:179333-65-4
MF:C14H12N2O
MW:224.257883071899
CID:113156
PubChem ID:12150709
Update Time:2025-04-18
1H-Imidazole-5-methanol,2-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-methanol,2-(1-naphthalenyl)-
- (2-naphthalen-1-yl-1H-imidazol-5-yl)methanol
- 2-(1-NAPHTHYL)-4-(HYDROXYMETHYL)IMIDAZOLE
- DTXSID40478623
- 179333-65-4
- [2-(Naphthalen-1-yl)-1H-imidazol-5-yl]methanol
- (1R,5S)-tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- AKOS012409170
- (2-(Naphthalen-1-yl)-1H-imidazol-5-yl)methanol
-
- Inchi: 1S/C14H12N2O/c17-9-11-8-15-14(16-11)13-7-3-5-10-4-1-2-6-12(10)13/h1-8,17H,9H2,(H,15,16)
- InChI Key: SZHSJVZLHVZACF-UHFFFAOYSA-N
- SMILES: OCC1=CN=C(C2=CC=CC3C=CC=CC2=3)N1
Computed Properties
- Exact Mass: 224.09506
- Monoisotopic Mass: 224.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.1
- Topological Polar Surface Area: 48.9Ų
Experimental Properties
- PSA: 48.91
1H-Imidazole-5-methanol,2-(1-naphthalenyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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